Cas no 2228888-51-3 (methyl 3-(2-fluoro-4-hydroxyphenyl)-2-hydroxypropanoate)

• Product Name: methyl 3-(2-fluoro-4-hydroxyphenyl)-2-hydroxypropanoate
• CAS No: 2228888-51-3
• MF: C₁₀H₁₁FO₄
• MW: 214.190346956253
• CID: 6365001
• PubChem ID: 165614862
• Update Time: 2025-05-22

methyl 3-(2-fluoro-4-hydroxyphenyl)-2-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(2-fluoro-4-hydroxyphenyl)-2-hydroxypropanoate
• 2228888-51-3
• SY340103
• EN300-1822039

• Inchi： 1S/C10H11FO4/c1-15-10(14)9(13)4-6-2-3-7(12)5-8(6)11/h2-3,5,9,12-13H,4H2,1H3
• InChI Key： MBYYIUDZDDKMNL-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CC(C(=O)OC)O)O

Computed Properties

• Exact Mass: 214.06413699g/mol
• Monoisotopic Mass: 214.06413699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.8Ų

Additional information on methyl 3-(2-fluoro-4-hydroxyphenyl)-2-hydroxypropanoate

Methyl 3-(2-Fluoro-4-Hydroxyphenyl)-2-Hydroxypropanoate: A Comprehensive Overview

The compound Methyl 3-(2-Fluoro-4-Hydroxyphenyl)-2-Hydroxypropanoate, identified by the CAS number 2228888-51-3, is a fascinating molecule with a diverse range of applications in various fields. This compound has garnered significant attention in recent years due to its unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and materials science. In this article, we will delve into the structural characteristics, synthesis methods, and the latest research findings related to this compound.

At its core, Methyl 3-(2-Fluoro-4-Hydroxyphenyl)-2-Hydroxypropanoate consists of a propanoate backbone with a substituted phenyl group. The phenyl ring is substituted with a fluoro group at the 2-position and a hydroxyl group at the 4-position, which introduces significant electronic and steric effects. The presence of these substituents not only influences the compound's reactivity but also plays a crucial role in determining its solubility and stability under various conditions. Recent studies have highlighted the importance of these substituents in modulating the compound's interaction with biological systems, making it a promising candidate for drug development.

The synthesis of Methyl 3-(2-Fluoro-4-Hydroxyphenyl)-2-Hydroxypropanoate typically involves multi-step organic reactions, often starting from readily available aromatic compounds. One common approach involves the Friedel-Crafts acylation followed by hydrolysis and esterification steps. Researchers have recently explored more sustainable and efficient methods, such as using microwave-assisted synthesis or catalytic systems, to improve yield and reduce reaction time. These advancements have not only streamlined the production process but also opened up new avenues for scaling up the synthesis for industrial applications.

In terms of applications, Methyl 3-(2-Fluoro-4-Hydroxyphenyl)-2-Hydroxypropanoate has shown potential in the pharmaceutical industry as a precursor for bioactive compounds. Its ability to form hydrogen bonds due to the hydroxyl groups makes it an ideal candidate for drug delivery systems. Recent studies have demonstrated its effectiveness as a carrier for poorly water-soluble drugs, significantly enhancing their bioavailability. Additionally, its fluorinated structure contributes to increased lipophilicity, which is advantageous for targeting specific biological pathways.

Beyond pharmaceuticals, this compound has also found applications in agrochemicals. Its ability to inhibit certain enzymes involved in plant growth regulation has made it a subject of interest in developing eco-friendly pesticides and herbicides. Researchers are actively exploring its potential as a safer alternative to traditional chemicals, leveraging its unique chemical properties to minimize environmental impact while maintaining efficacy.

From a materials science perspective, Methyl 3-(2-Fluoro-4-Hydroxyphenyl)-2-Hydroxypropanoate exhibits interesting optical and mechanical properties that make it suitable for advanced materials development. Its structure allows for easy functionalization, enabling the creation of polymers with tailored properties for specific applications. Recent breakthroughs in polymer chemistry have utilized this compound as a building block for creating biodegradable plastics and high-performance adhesives.

In conclusion, Methyl 3-(2-Fluoro-4-Hydroxyphenyl)-2-Hydroxypropanoate (CAS No: 2228888-51-3) is a versatile compound with immense potential across multiple industries. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future innovations. As research continues to uncover new possibilities, this compound is poised to make significant contributions to science and technology.